Cas no 2248283-03-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate
• CAS No: 2248283-03-4
• MF: C₁₇H₉ClN₂O₄S
• MW: 372.782361745834
• CID: 6315296
• PubChem ID: 165891163
• Update Time: 2025-09-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517928
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate
• 2248283-03-4

• Inchi： 1S/C17H9ClN2O4S/c18-14-6-5-13(25-14)11-7-19-8-12(11)17(23)24-20-15(21)9-3-1-2-4-10(9)16(20)22/h1-8,19H
• InChI Key： QBNANLIGHDGPCO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CNC=C2C(=O)ON2C(C3C=CC=CC=3C2=O)=O)S1

Computed Properties

• Exact Mass: 371.9971556g/mol
• Monoisotopic Mass: 371.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate (CAS: 2248283-03-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate (CAS: 2248283-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both isoindole and pyrrole moieties, along with the chlorothiophene substituent, suggests a versatile scaffold for drug development. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of inflammatory and oncological diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was synthesized via a multi-step reaction sequence, starting from commercially available precursors. The synthetic route emphasized the importance of protecting group strategies and catalytic conditions to achieve high yields and purity. The study also reported preliminary in vitro assays, demonstrating moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways.

Further investigations into the compound's mechanism of action revealed its ability to modulate cellular signaling pathways, particularly those involving NF-κB and MAPK. These findings were corroborated by molecular docking studies, which suggested strong binding affinity to the active sites of these proteins. Such insights position the compound as a promising candidate for further optimization and preclinical evaluation.

Despite these encouraging results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent advancements in prodrug strategies and formulation technologies may offer solutions to these limitations. For instance, a 2024 study proposed the use of nanoparticle-based delivery systems to enhance the bioavailability of the compound in vivo.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylate represents a compelling area of research in medicinal chemistry. Its structural complexity and biological activity warrant further exploration, particularly in the context of targeted therapy and drug delivery. Future studies should focus on refining its synthetic routes, elucidating its full spectrum of biological effects, and addressing its pharmacokinetic challenges to unlock its full therapeutic potential.